Cas no 1283019-66-8 ((2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol)

• Product Name: (2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol
• CAS No: 1283019-66-8
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• MDL: MFCD12964402
• CID: 5148930
• Update Time: 2026-03-03

(2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol
• 2-Bromo-2'-methoxy-5'-methylbenzhydrol
• (2-bromophenyl)-(2-methoxy-5-methylphenyl)methanol

• MDL： MFCD12964402
• Inchi： 1S/C15H15BrO2/c1-10-7-8-14(18-2)12(9-10)15(17)11-5-3-4-6-13(11)16/h3-9,15,17H,1-2H3
• InChI Key： XRKYXUNQVWCKIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=C(C)C=CC=1OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5

Additional information on (2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol

Introduction to (2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol and Its Significance in Modern Chemical Research

(2-Bromophenyl)(2-methoxy-5-methylphenyl)methanol, with the CAS number 1283019-66-8, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a unique structural arrangement of bromine and methoxy substituents on a phenyl ring, has garnered attention for its potential applications in drug development and material science. The presence of both bromine and methoxy groups makes it a versatile intermediate, facilitating various chemical transformations that are crucial for the synthesis of more complex molecules.

The compound's structure, characterized by a methanol side chain attached to a biphenyl core, provides a rich framework for functionalization. This feature is particularly valuable in medicinal chemistry, where such intermediates are often used to build libraries of compounds for high-throughput screening. The bromine atom, in particular, serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl systems prevalent in many bioactive molecules.

Recent advancements in synthetic methodologies have highlighted the utility of (2-bromophenyl)(2-methoxy-5-methylphenyl)methanol in the preparation of pharmacologically relevant scaffolds. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical targets in oncology research. The methoxy and methyl groups on the second phenyl ring contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization into drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its biphenyl core can be engineered to exhibit specific electronic properties, making it suitable for use in organic semiconductors and optoelectronic devices. The bromine substituent allows for further functionalization via metal-catalyzed reactions, enabling the creation of complex molecular architectures with tailored properties.

The synthesis of (2-bromophenyl)(2-methoxy-5-methylphenyl)methanol typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of a pre-formed methoxy-substituted biphenyl derivative, followed by methanolysis if necessary. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the biphenyl core from simpler aromatic precursors.

One notable application of this compound is in the development of novel antimicrobial agents. The structural motifs present in (2-bromophenyl)(2-methoxy-5-methylphenyl)methanol have been found to exhibit inhibitory activity against various bacterial and fungal strains. This has spurred interest in exploring its derivatives as potential antibiotics or antifungals. The ability to modify both aromatic rings allows for fine-tuning of biological activity, making it a valuable tool for medicinal chemists.

The compound's role in research extends beyond small molecule drug discovery. It serves as a building block for larger polyaromatic systems that are being investigated for their potential use in photovoltaic cells and other energy-related applications. The electronic properties imparted by the bromine and methoxy groups make it an interesting candidate for designing molecules that can efficiently absorb light or transport charge.

In conclusion, (2-bromophenyl)(2-methoxy-5-methylphenyl)methanol (CAS no 1283019-66-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with potential biological activity. As research continues to uncover new methodologies and applications, this compound is poised to remain a key player in modern chemical research.